
Application Notes and Protocols: Preparation of
RepSox Stock Solution

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: RepSox

Cat. No.: B1680525 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

RepSox is a potent and selective cell-permeable inhibitor of the Transforming Growth Factor-

beta (TGF-β) type I receptor, specifically ALK5 (Activin receptor-like kinase 5).[1][2][3] It

functions by competing with ATP on the kinase domain of ALK5, thereby preventing its

autophosphorylation and subsequent activation of the downstream signaling cascade.[3][4]

This inhibition of the TGF-β/Smad pathway makes RepSox a valuable tool in various research

areas, particularly in stem cell biology, where it can replace the need for the transcription factor

Sox2 in the generation of induced pluripotent stem cells (iPSCs) from somatic cells.[1][5] It is

also utilized in studies of cell differentiation, fibrosis, and cancer.[5][6]

These application notes provide a detailed protocol for the dissolution and preparation of

RepSox stock solutions for use in in vitro research.

Data Presentation
Quantitative Data Summary

The following table summarizes the key quantitative information for RepSox, compiled from

various suppliers.
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Parameter Value Source(s)

Molecular Weight 287.32 g/mol [2][7]

Molecular Formula C₁₇H₁₃N₅ [2][7]

Purity ≥98% (HPLC) [2]

Appearance Crystalline solid / Yellow solid [1][7]

IC₅₀ (ALK5

autophosphorylation)
4 nM [1][3][8]

IC₅₀ (TGF-β cellular assay) 18 nM [1]

IC₅₀ (ALK5 binding) 23 nM [1][3]

Solubility and Recommended Stock Concentrations

Solvent
Maximum
Solubility

Recommended
Stock
Concentration

Source(s)

DMSO
≥ 100 mM (approx.

28.7 mg/mL)
10 mM - 50 mM [2][8][9]

Ethanol
~20-50 mM (approx.

5.7 - 14.4 mg/mL)
10 mM [2][9]

PBS (pH 7.2)
≤ 610 µM (approx.

0.175 mg/mL)

Not recommended for

high concentration

stocks

[1]

Note: The solubility of RepSox in DMSO can be affected by the presence of moisture. It is

highly recommended to use fresh, anhydrous DMSO.[3] If precipitation is observed, gentle

warming at 37°C and/or sonication can aid in dissolution.[10][11]

Experimental Protocols
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RepSox powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Sterile pipette tips

Vortex mixer

Optional: Water bath or sonicator

Protocol for Preparing a 10 mM RepSox Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for in vitro experiments.

Pre-weighing (if necessary): If RepSox is provided in a larger quantity than needed for the

stock solution, carefully weigh out the desired amount of powder in a sterile microcentrifuge

tube. For example, to prepare 1 mL of a 10 mM stock solution, you would need 0.2873 mg of

RepSox (Molecular Weight = 287.32 g/mol ). However, it is often more practical to use the

entire contents of a pre-weighed vial from the supplier. For a 1 mg vial, adding 348 µL of

DMSO will yield a 10 mM solution.[7]

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

RepSox powder.

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. A clear, yellowish solution should be obtained.

Aiding Dissolution (if necessary): If the compound does not fully dissolve, gently warm the

solution in a 37°C water bath for 5-10 minutes and vortex again.[11] Alternatively, sonication

for a few minutes can be used to facilitate dissolution.[10]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, it is

crucial to aliquot the stock solution into smaller, single-use working volumes (e.g., 10-50 µL)

in sterile microcentrifuge tubes.[1]
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Storage: Store the aliquots at -20°C or -80°C for long-term storage.[3][8] Consult the

supplier's datasheet for specific stability information. As a general guideline, solutions stored

at -20°C are stable for at least one month to a year, while storage at -80°C can extend

stability for up to two years.[3][8][9]

Preparation of Working Solution

Thawing: When ready to use, thaw a single aliquot of the RepSox stock solution at room

temperature.

Dilution: Dilute the stock solution to the desired final working concentration in your cell

culture medium. For most applications, the final working concentration of RepSox ranges

from 0.5 µM to 10 µM.

Final Solvent Concentration: It is critical to ensure that the final concentration of DMSO in the

cell culture medium is non-toxic to the cells, typically below 0.1%.[1] For example, to achieve

a 10 µM final concentration from a 10 mM stock, you would perform a 1:1000 dilution (e.g.,

add 1 µL of stock solution to 1 mL of culture medium). This results in a final DMSO

concentration of 0.1%.

Mandatory Visualization
Signaling Pathway of RepSox Action
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Caption: Mechanism of RepSox inhibition of the TGF-β signaling pathway.
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Experimental Workflow for RepSox Stock Solution Preparation

Start: Obtain RepSox Powder

Weigh RepSox Powder
(if necessary)

Add Anhydrous DMSO

Vortex to Dissolve

Check for Complete Dissolution

Warm (37°C) or Sonicate

No

Aliquot into Single-Use Tubes

Yes

Store at -20°C or -80°C

End: Ready for Use

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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